Cas no 1806872-15-0 (Ethyl 2-bromo-5-(difluoromethyl)-3-methylpyridine-4-acetate)

• Product Name: Ethyl 2-bromo-5-(difluoromethyl)-3-methylpyridine-4-acetate
• CAS No: 1806872-15-0
• MF: C₁₁H₁₂BrF₂NO₂
• MW: 308.119289398193
• CID: 4809603
• Update Time: 2025-11-01

Ethyl 2-bromo-5-(difluoromethyl)-3-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-5-(difluoromethyl)-3-methylpyridine-4-acetate

• Inchi： 1S/C11H12BrF2NO2/c1-3-17-9(16)4-7-6(2)10(12)15-5-8(7)11(13)14/h5,11H,3-4H2,1-2H3
• InChI Key： WLZWGZSOFOTKRA-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(=C(C=N1)C(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-5-(difluoromethyl)-3-methylpyridine-4-acetate

Comprehensive Overview of Ethyl 2-bromo-5-(difluoromethyl)-3-methylpyridine-4-acetate (CAS No. 1806872-15-0)

Ethyl 2-bromo-5-(difluoromethyl)-3-methylpyridine-4-acetate (CAS No. 1806872-15-0) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo and difluoromethyl substituents, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a pyridine core, makes it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned Ethyl 2-bromo-5-(difluoromethyl)-3-methylpyridine-4-acetate as a key player in modern synthetic chemistry. Researchers are particularly intrigued by its role in developing next-generation pharmaceuticals, including kinase inhibitors and antiviral agents. The compound's difluoromethyl group enhances its metabolic stability, a critical factor in drug design, while the bromo substituent offers reactivity for further functionalization.

In agrochemical applications, Ethyl 2-bromo-5-(difluoromethyl)-3-methylpyridine-4-acetate serves as a precursor for novel pesticides and herbicides. The difluoromethyl moiety is known to improve the bioavailability and efficacy of active ingredients, addressing the global demand for sustainable crop protection solutions. This aligns with the increasing focus on green chemistry and environmentally friendly agrochemicals.

The synthesis of Ethyl 2-bromo-5-(difluoromethyl)-3-methylpyridine-4-acetate involves multi-step reactions, often starting from commercially available pyridine derivatives. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions are employed to achieve high yields and purity. These methods are frequently discussed in academic forums and industry conferences, reflecting the compound's relevance in cutting-edge research.

From an analytical perspective, Ethyl 2-bromo-5-(difluoromethyl)-3-methylpyridine-4-acetate is typically characterized using NMR spectroscopy, mass spectrometry, and HPLC. These techniques ensure the compound meets the stringent quality standards required for pharmaceutical and agrochemical applications. The availability of high-purity batches (≥98%) has further boosted its adoption in R&D laboratories worldwide.

The compound's stability under various conditions is another area of interest. Studies indicate that Ethyl 2-bromo-5-(difluoromethyl)-3-methylpyridine-4-acetate remains stable at room temperature when stored in airtight containers, making it suitable for long-term use. This property is particularly valuable for researchers working on long-term projects or large-scale syntheses.

In the context of AI-driven drug discovery, Ethyl 2-bromo-5-(difluoromethyl)-3-methylpyridine-4-acetate has been featured in computational studies predicting its interactions with biological targets. The integration of machine learning and molecular docking tools has accelerated the identification of its potential applications, reducing the time and cost associated with traditional screening methods.

As the demand for custom synthesis and tailor-made intermediates grows, Ethyl 2-bromo-5-(difluoromethyl)-3-methylpyridine-4-acetate stands out as a valuable building block. Its compatibility with diverse reaction conditions and functional groups makes it a preferred choice for chemists exploring new chemical spaces. This versatility is driving its adoption in high-throughput screening and combinatorial chemistry.

Looking ahead, the compound's potential in personalized medicine and precision agriculture is being actively investigated. With advancements in bioconjugation and targeted delivery systems, Ethyl 2-bromo-5-(difluoromethyl)-3-methylpyridine-4-acetate could play a pivotal role in developing therapies and agrochemicals tailored to specific needs. This aligns with the broader trends of sustainability and innovation in the chemical industry.

In summary, Ethyl 2-bromo-5-(difluoromethyl)-3-methylpyridine-4-acetate (CAS No. 1806872-15-0) is a multifaceted compound with promising applications across multiple sectors. Its unique structural features, combined with the growing emphasis on fluorinated compounds and heterocyclic chemistry, ensure its continued relevance in scientific research and industrial applications.